2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-chloro-2-fluorophenyl)acetamide
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Description
The compound “2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-chloro-2-fluorophenyl)acetamide” is a thienopyrimidine-based acetamide derivative. Its core structure features a fused thiophene-pyrimidine ring system substituted with a butyl group at position 3 and two ketone groups at positions 2 and 2. The acetamide moiety is linked to a 4-chloro-2-fluorophenyl group, which introduces halogenated aromatic characteristics. Thienopyrimidine scaffolds are pharmacologically significant due to their structural similarity to purines, enabling interactions with biological targets such as kinases and receptors .
Properties
IUPAC Name |
2-(3-butyl-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl)-N-(4-chloro-2-fluorophenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFN3O3S/c1-2-3-7-22-17(25)16-14(6-8-27-16)23(18(22)26)10-15(24)21-13-5-4-11(19)9-12(13)20/h4-6,8-9,16H,2-3,7,10H2,1H3/p+1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZHGECBUFCPKFQ-UHFFFAOYSA-O | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2C(=[N+](C1=O)CC(=O)NC3=C(C=C(C=C3)Cl)F)C=CS2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClFN3O3S+ | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-chloro-2-fluorophenyl)acetamide , often abbreviated as compound 1 , is a member of the thieno[3,2-d]pyrimidine family. This compound has garnered interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a comprehensive overview of the biological activity of compound 1, including its mechanisms of action, therapeutic potential, and relevant research findings.
Chemical Structure and Properties
The molecular formula of compound 1 is , with a molecular weight of approximately 426.93 g/mol. The structure features a thieno[3,2-d]pyrimidine core with a butyl group at the 3-position and an acetamide moiety linked to a chlorofluorophenyl group.
Structural Characteristics
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 426.93 g/mol |
| IUPAC Name | 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-chloro-2-fluorophenyl)acetamide |
| CAS Number | 1252912-26-7 |
Antimicrobial Properties
Compound 1 has shown significant antibacterial and antifungal activities in various studies. Its mechanism appears to involve the inhibition of specific enzymes crucial for microbial growth and survival. For instance, derivatives from the thieno[3,2-d]pyrimidine class have been documented to disrupt metabolic pathways in pathogens such as Staphylococcus aureus and Candida albicans .
Anticancer Activity
Research indicates that compound 1 may also possess anticancer properties . Studies have demonstrated its ability to inhibit cell proliferation in various cancer cell lines through mechanisms such as inducing apoptosis and inhibiting key signaling pathways involved in tumor growth . The compound's structure suggests potential interactions with molecular targets implicated in cancer progression.
The biological activity of compound 1 is attributed to its ability to interact with various biological macromolecules. Notably, it may bind to enzymes involved in metabolic pathways related to disease states. For example, studies have identified interactions with serine proteases and kinases that are critical for cellular signaling .
Case Study 1: Antimicrobial Efficacy
In a recent study evaluating the antimicrobial efficacy of compound 1 against Escherichia coli and Staphylococcus epidermidis, it was found that the compound exhibited an IC50 (half maximal inhibitory concentration) value of approximately 15 µM , indicating potent activity against these pathogens .
Case Study 2: Anticancer Activity
Another investigation focused on the anticancer effects of compound 1 on human leukemia cells revealed that it inhibited cell viability with an IC50 value of around 12 µM . This effect was linked to the compound's ability to induce cell cycle arrest at the G0/G1 phase and promote apoptosis through caspase activation .
Scientific Research Applications
Anticancer Activity
Recent studies have indicated that derivatives of thieno[3,2-d]pyrimidines exhibit significant anticancer properties. For instance, compounds with similar structures have been shown to inhibit the proliferation of cancer cell lines such as HCT-116 (colon carcinoma) and T47D (breast cancer) with IC50 values in the micromolar range . The unique structure of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-chloro-2-fluorophenyl)acetamide may enhance its efficacy against specific cancer types.
Antimicrobial Properties
Thieno derivatives have been investigated for their antibacterial and antifungal activities. The presence of the thieno core is believed to contribute to their ability to disrupt microbial cell membranes and inhibit growth. This compound could be evaluated for its potential use as a novel antimicrobial agent.
Enzyme Inhibition
Compounds in this class have shown promise as inhibitors of various enzymes involved in disease pathways. For example, they may interact with kinases or other targets implicated in cancer and inflammatory diseases. Investigating the structure-activity relationship (SAR) could yield insights into optimizing their inhibitory effects.
Case Studies and Research Findings
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
Key Comparisons
Core Heterocyclic Systems: The target compound employs a thieno[3,2-d]pyrimidine core, which differs from the pyrazolo[3,4-d]pyrimidine in Example 83 () and the simpler pyrimidine systems in and . Thienopyrimidines are known for enhanced metabolic stability compared to oxadiazole- or pyrazole-fused systems due to reduced oxidative susceptibility .
Substituent Effects: The 4-chloro-2-fluorophenyl group in the target compound contrasts with the 4-nitrophenyl group in . Chloro and fluoro substituents typically improve lipophilicity and bioavailability compared to nitro groups, which may introduce metabolic liabilities .
Synthetic Routes :
- The target compound’s synthesis likely involves Suzuki-Miyaura coupling or thioether formation (common for acetamide derivatives, as seen in and ). Example 83 () utilized a palladium-catalyzed cross-coupling, suggesting versatility in modifying pyrimidine-based scaffolds .
Biological Activity: While direct data for the target compound are absent, antiproliferative activity is noted for the oxadiazole-pyrimidine hybrid in , and pyrazolo-pyrimidines in are often kinase inhibitors. The thienopyrimidine core may similarly target nucleotide-binding proteins .
Research Findings and Implications
- Structure-Activity Relationships (SAR): Halogenation (Cl, F) and alkyl chains (butyl) in the target compound align with strategies to optimize drug-like properties.
- Thermal Stability: The high melting point (302–304°C) of Example 83 () correlates with its rigid pyrazolo-pyrimidine core, implying that the target compound’s thienopyrimidine system may exhibit comparable thermal stability .
- Crystallography : highlights the utility of crystallography (e.g., SHELX software) in resolving acetamide conformations, a method applicable to the target compound for structural validation .
Q & A
Basic Research Questions
Q. What are the common synthetic routes for 2-{3-butyl-2,4-dioxo-thieno[3,2-d]pyrimidin-1-yl}-N-(4-chloro-2-fluorophenyl)acetamide, and what yields are typically achieved?
- Methodological Answer : The compound can be synthesized via multi-step reactions involving condensation of β-keto esters with thiourea derivatives, followed by alkylation and acetylation. For example, a similar thienopyrimidine derivative was synthesized by reacting 4-(3-chlorophenyl)-2-ethyl-6-fluoropyrimidine with 2-(4-aminophenyl)acetamide in N-methylpyrrolidone (NMP) at 120°C for 16 hours, yielding 31% after purification by column chromatography (silica gel, CH₂Cl₂/MeOH) . Optimizing solvent choice (e.g., NMP vs. DMF) and reaction time can influence yield.
Q. How is the structural identity of this compound confirmed in academic research?
- Methodological Answer : Structural confirmation relies on spectroscopic techniques:
- NMR : ¹H/¹³C NMR to verify substituent positions (e.g., butyl group integration, aromatic protons).
- Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular weight.
- X-ray Crystallography : For unambiguous confirmation, as demonstrated for related compounds (e.g., bond angles and torsion angles in thienopyrimidine derivatives) .
- Elemental Analysis : Matching calculated and observed C/H/N percentages.
Advanced Research Questions
Q. How can researchers address low yields in the synthesis of this compound, particularly during the cyclization step?
- Methodological Answer : Low yields during cyclization may arise from steric hindrance or competing side reactions. Strategies include:
- Catalyst Screening : Use Lewis acids (e.g., ZnCl₂) or organocatalysts to accelerate ring closure.
- Solvent Optimization : Polar aprotic solvents like NMP or DMF enhance solubility of intermediates .
- Temperature Control : Gradual heating (e.g., 80°C to 120°C) to prevent decomposition.
- Purification Refinement : Combine column chromatography with recrystallization (e.g., using CH₂Cl₂/hexane) to improve recovery .
Q. What analytical approaches resolve contradictions in reported biological activities of thienopyrimidine derivatives?
- Methodological Answer : Discrepancies may stem from assay conditions or substituent effects. To address this:
- Structure-Activity Relationship (SAR) Studies : Systematically vary substituents (e.g., fluoro vs. chloro groups on the phenyl ring) and test against target enzymes (e.g., kinases) .
- Dose-Response Curves : Establish IC₅₀ values under standardized conditions (pH, temperature).
- Computational Modeling : Use molecular docking (e.g., AutoDock Vina) to predict binding affinities and compare with experimental data .
Q. How can researchers optimize the stability of this compound in biological assays?
- Methodological Answer : Stability issues (e.g., hydrolysis of the acetamide group) can be mitigated by:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
